4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorobenzyl)piperidine-1-carboxamide

• IUPAC Name: 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C17H21FN4OS/c1-2-15-20-21-16(24-15)13-7-9-22(10-8-13)17(23)19-11-12-3-5-14(18)6-4-12/h3-6,13H,2,7-11H2,1H3,(H,19,23)
• InChI Key: PECFMNYGYJPFST-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)C2CCN(CC2)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H21FN4OS
• Molecular Weight: 348.4 g/mol

Description

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-(4-fluorobenzyl)piperidine-1-carboxamide, also known as EFDP, is a chemical compound that has been synthesized for scientific research purposes. EFDP is a piperidine-based compound that has shown potential in various scientific studies due to its unique chemical structure.

Scientific Research Applications

Antituberculosis Activity

A study by Jeankumar et al. (2013) explored the design and synthesis of thiazole-aminopiperidine hybrid analogues as inhibitors of Mycobacterium tuberculosis GyrB. One of the compounds, ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, showed notable activity against Mycobacterium tuberculosis with an MIC of 28.44 μM, highlighting its potential in antituberculosis research (Jeankumar et al., 2013).

Antibacterial and Antifungal Properties

Shafi et al. (2021) conducted a study on the synthesis and biological properties of new piperidine substituted benzothiazole derivatives. They found that certain compounds exhibited good antibacterial and antifungal activities, suggesting their potential use in combating microbial infections (Shafi et al., 2021).

Anticancer Potential

Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as anticancer agents. Some compounds exhibited strong anticancer activity, indicating their potential in cancer research (Rehman et al., 2018).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, which displayed significant anti-inflammatory and analgesic activities. This study points towards the potential application of these compounds in treating pain and inflammation (Abu‐Hashem et al., 2020).

Antimicrobial Activity

El‐Emary et al. (2005) conducted a study on the synthesis of new thiazolo[3, 2]pyridines containing the pyrazolyl moiety and found that some compounds exhibited antimicrobial activities. This suggests the use of such compounds in antimicrobial treatments (El‐Emary et al., 2005).

Antilung Cancer Activity

Hammam et al. (2005) reported on the synthesis of novel fluoro-substituted benzo[b]pyran compounds which showed anti-lung cancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine, offering a promising direction for lung cancer treatment (Hammam et al., 2005).